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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B564651 Get Quote

An In-depth Technical Guide to N4-
Acetylsulfamethoxazole-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of N4-Acetylsulfamethoxazole-d4, a deuterated metabolite of the antibiotic

sulfamethoxazole. This document is intended to serve as a valuable resource for researchers

and professionals engaged in drug development and metabolic studies.

Core Physical and Chemical Properties
N4-Acetylsulfamethoxazole-d4 is the N-acetylated metabolite of sulfamethoxazole in which

four hydrogen atoms on the benzene ring have been replaced by deuterium. This isotopic

labeling makes it an ideal internal standard for mass spectrometry-based quantification of its

non-deuterated analogue.

Quantitative Data Summary
The key physical and chemical properties of N4-Acetylsulfamethoxazole-d4 are summarized

in the tables below.
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Identifier Value Source

IUPAC Name

N-[2,3,5,6-tetradeuterio-4-[(5-

methyl-1,2-oxazol-3-

yl)sulfamoyl]phenyl]acetamide

[1]

CAS Number 1215530-54-3 [2]

Molecular Formula C₁₂H₉D₄N₃O₄S [3]

Molecular Weight 299.34 g/mol [1][2]

Monoisotopic Mass 299.08778406 Da [1]

Appearance Light brown to brown solid [3]

Property Value Notes

Melting Point 222°C (decomposes)

Data for non-deuterated N4-

Acetylsulfamethoxazole. The

melting point of the d4

analogue is expected to be

very similar.

Solubility
Soluble in DMSO and

Methanol (slightly).
[4]

Storage
Store at -20°C under an inert

atmosphere.
[3][4]

Purity ≥98% (HPLC) [5]

Metabolic Pathway of Sulfamethoxazole
N4-Acetylsulfamethoxazole-d4 is a direct metabolite of Sulfamethoxazole-d4. The metabolic

pathway primarily involves N-acetylation. The diagram below illustrates the metabolic

conversion of sulfamethoxazole to N4-acetylsulfamethoxazole.
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Metabolic Pathway of Sulfamethoxazole
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Caption: Metabolic conversion of Sulfamethoxazole.

Experimental Protocols
Quantification of Sulfamethoxazole using N4-
Acetylsulfamethoxazole-d4 by LC-MS/MS
This section outlines a general experimental protocol for the quantification of sulfamethoxazole

in biological matrices, such as serum or plasma, using N4-Acetylsulfamethoxazole-d4 as an

internal standard. This method is based on common practices in bioanalytical chemistry.[6][7]

1. Preparation of Stock Solutions and Standards:

Prepare a stock solution of sulfamethoxazole and N4-Acetylsulfamethoxazole-d4 in

methanol at a concentration of 1 mg/mL.

Prepare a series of working standard solutions of sulfamethoxazole by serially diluting the

stock solution with a 50:50 mixture of methanol and water.

Prepare a working internal standard solution of N4-Acetylsulfamethoxazole-d4 at a

suitable concentration (e.g., 100 ng/mL) in the same diluent.

2. Sample Preparation (Protein Precipitation):

To 100 µL of the biological sample (plasma, serum), add 20 µL of the internal standard

working solution.
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Add 300 µL of acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

Chromatographic Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm

particle size).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions: Monitor the specific precursor to product ion transitions for both

sulfamethoxazole and N4-Acetylsulfamethoxazole-d4.

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of sulfamethoxazole to N4-
Acetylsulfamethoxazole-d4 against the concentration of the sulfamethoxazole standards.

Determine the concentration of sulfamethoxazole in the unknown samples by interpolating

their peak area ratios from the calibration curve.
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Experimental Workflow for Sulfamethoxazole Quantification
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Caption: LC-MS/MS experimental workflow.
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Conclusion
N4-Acetylsulfamethoxazole-d4 is a critical analytical tool for the accurate quantification of

sulfamethoxazole in various biological matrices. Its physical and chemical properties are well-

characterized, making it a reliable internal standard. The provided metabolic pathway and

experimental workflow offer a foundational understanding for researchers in the field of drug

metabolism and pharmacokinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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